Cas no 96392-42-6 (N-ethyl-2-hydroxy-2-phenylacetamide)

• Product Name: N-ethyl-2-hydroxy-2-phenylacetamide
• CAS No: 96392-42-6
• MF: C₁₀H₁₃NO₂
• MW: 179.22
• CID: 5530714
• PubChem ID: 12531280
• Update Time: 2025-10-22

N-ethyl-2-hydroxy-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-α-hydroxybenzeneacetamide (ACI)
• N-Ethylmandelic amide
• HSXFVHLMNNGPBN-UHFFFAOYSA-N
• starbld0000949
• 89881-05-0
• 96392-42-6
• SCHEMBL1615778
• WS-03139
• AKOS009037607
• N-ethyl-2-hydroxy-2-phenylacetamide
• E72125

• Inchi： 1S/C10H13NO2/c1-2-11-10(13)9(12)8-6-4-3-5-7-8/h3-7,9,12H,2H2,1H3,(H,11,13)
• InChI Key： HSXFVHLMNNGPBN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(O)C(=O)NCC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Additional information on N-ethyl-2-hydroxy-2-phenylacetamide

Comprehensive Overview of N-ethyl-2-hydroxy-2-phenylacetamide (CAS No. 96392-42-6): Properties, Applications, and Innovations

N-ethyl-2-hydroxy-2-phenylacetamide (CAS No. 96392-42-6) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural and functional properties. This amide derivative, characterized by its hydroxyl and phenyl groups, exhibits potential as an intermediate in drug synthesis and a bioactive ingredient in skincare formulations. Its molecular formula, C₁₀H₁₃NO₂, and moderate polarity make it soluble in common organic solvents, facilitating its use in laboratory and industrial settings.

Recent studies highlight the compound's role in anti-aging and moisturizing products, aligning with the growing demand for dermocosmetics. Researchers are exploring its ability to enhance skin barrier function and reduce oxidative stress, addressing consumer concerns about environmental pollutants and blue light damage. These applications position N-ethyl-2-hydroxy-2-phenylacetamide as a promising candidate for next-generation cosmeceuticals.

From a synthetic perspective, the compound's amide bond and chiral center offer versatility in medicinal chemistry. Its CAS No. 96392-42-6 is frequently searched in patent databases, reflecting interest in its use for neurological and metabolic disorder therapeutics. Notably, its low toxicity profile (as per OECD guidelines) supports its adoption in green chemistry initiatives, a trending topic in sustainable pharmaceutical development.

Analytical techniques like HPLC and NMR are essential for characterizing N-ethyl-2-hydroxy-2-phenylacetamide purity, a critical factor given its pharmaceutical applications. Suppliers often emphasize GMP compliance and batch-to-batch consistency—key search terms for procurement specialists. The compound's stability under ambient conditions further enhances its logistical feasibility for global supply chains.

Innovative formulations combining this amide with peptides or botanical extracts dominate recent patent filings, responding to the clean beauty movement. Its compatibility with nanocarrier systems (e.g., liposomes) is another hot research area, particularly for targeted transdermal delivery. Such advancements address frequent queries about "enhanced bioavailability" in cosmetic active ingredients.

Regulatory agencies classify N-ethyl-2-hydroxy-2-phenylacetamide as non-hazardous under standard handling conditions, though proper personal protective equipment (PPE) is recommended during industrial-scale processing. Environmental fate studies indicate biodegradability, making it compliant with EU REACH and EPA standards—a crucial consideration for manufacturers targeting eco-conscious markets.

Future research directions may explore its synergistic effects with hyaluronic acid or niacinamide, popular combinations in K-beauty trends. Computational modeling studies predict potential interactions with skin microbiome receptors, opening avenues for probiotic cosmetics development. These intersections with high-demand niches ensure ongoing scientific and commercial relevance for CAS No. 96392-42-6.